2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide

• IUPAC Name: 2-ethoxy-N-(4-phenyldiazenylphenyl)benzamide
• InChI: InChI=1S/C21H19N3O2/c1-2-26-20-11-7-6-10-19(20)21(25)22-16-12-14-18(15-13-16)24-23-17-8-4-3-5-9-17/h3-15H,2H2,1H3,(H,22,25)
• InChI Key: KVCBJYKXAVEJEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N=NC3=CC=CC=C3
• Molecular Formula: C21H19N3O2
• DSSTOX Substance ID: DTXSID401039173
• Molecular Weight: 345.4 g/mol
• CAS No.: 418781-03-0

Description

2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of an ethoxy group, a phenyldiazenyl group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide typically involves the reaction of 2-ethoxybenzoic acid with 4-[(E)-phenyldiazenyl]aniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}acetamide
• 2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}propionamide
• 2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}butyramide

Uniqueness

2-ethoxy-N-{4-[(E)-phenyldiazenyl]phenyl}benzamide is unique due to its specific structural features, such as the ethoxy group and the phenyldiazenyl moiety. These features confer distinct chemical and biological properties, making it a valuable compound for various applications .